N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[4-[2-(4-methoxyphenyl)sulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C22H23N3O5S3/c1-3-32(26,27)24-17-8-6-16(7-9-17)20-15-21(22-5-4-14-31-22)25(23-20)33(28,29)19-12-10-18(30-2)11-13-19/h4-14,21,24H,3,15H2,1-2H3
• InChI Key: JPWWSCDSBHQCOT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N3O5S3
• Molecular Weight: 505.6 g/mol

Description

N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H23N3O5S3 and its molecular weight is 505.62. The purity is usually 95%.
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Scientific Research Applications

1. Anticancer Activity

Compounds structurally related to N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide have demonstrated potential anticancer activity. For instance, certain synthesized sulfonamides exhibited tumor selectivity and potency, suggesting their potential as lead compounds for the development of novel anticancer agents (Gul et al., 2016). Moreover, specific compounds have shown strong inhibition of human carbonic anhydrase isoenzymes, crucial for cancer cell growth and metastasis, indicating their potential for cancer treatment (Gul et al., 2016).

2. Antimicrobial Activity

Some derivatives of the compound have displayed significant antibacterial and antifungal activities, offering possibilities for developing new antimicrobial agents. Notable activities against specific bacterial strains like B. subtilis and fungal strains like A. niger have been observed, highlighting the compound's potential in addressing various microbial infections (Sowmya et al., 2018).

3. Structural and Molecular Interaction Studies

Research on the crystal structure and Hirshfeld surface analysis of related compounds has provided insights into the molecular interactions, crystal packing, and the nature of intermolecular contacts. These studies are pivotal for understanding the physical and chemical properties of the compound, which is essential for its application in drug design and development (Kumara et al., 2017).

4. Enzyme Inhibition for Disease Treatment

Compounds structurally similar to the main compound have been explored for their potential as enzyme inhibitors, specifically targeting carbonic anhydrase and acetylcholinesterase. The inhibition of these enzymes is significant in treating various conditions, including glaucoma, neurological disorders, and certain cancers. The research indicates promising low cytotoxicity and tumor selectivity, offering a potential pathway for developing new therapeutic agents (Ozgun et al., 2019).